Cas no 89894-81-5 (Bicyclo[3.2.0]heptan-6-amine)

• Product Name: Bicyclo[3.2.0]heptan-6-amine
• CAS No: 89894-81-5
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 5692563
• PubChem ID: 69723271
• Update Time: 2025-10-31

Bicyclo[3.2.0]heptan-6-amine Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]heptan-6-amine
• Bicyclo[3.2.0]heptan-6-amine ISO 9001：2015 REACH
• DFALMWNHZFXPSI-UHFFFAOYSA-N
• MFCD24104521
• SCHEMBL6258134
• 89894-81-5
• EN300-631716
• AKOS020000653

• Inchi： 1S/C7H13N/c8-7-4-5-2-1-3-6(5)7/h5-7H,1-4,8H2
• InChI Key： DFALMWNHZFXPSI-UHFFFAOYSA-N
• SMILES： NC1CC2CCCC21

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.985±0.06 g/cm3(Predicted)
• Boiling Point: 161.0±8.0 °C(Predicted)
• pka: 10.79±0.20(Predicted)

Additional information on Bicyclo[3.2.0]heptan-6-amine

Exploring Bicyclo[3.2.0]heptan-6-amine (CAS No. 89894-81-5): Structure, Applications, and Innovations

The chemical compound Bicyclo[3.2.0]heptan-6-amine (CAS No. 89894-81-5) is a specialized bicyclic amine with a unique structural framework. Its bicyclo[3.2.0]heptane backbone, featuring a fused ring system, makes it a subject of interest in organic synthesis and pharmaceutical research. The amine functional group at the 6-position further enhances its reactivity, enabling diverse derivatization opportunities. Researchers often explore its potential as a building block for bioactive molecules or catalysts, aligning with trends in sustainable chemistry and drug discovery.

In recent years, the demand for novel heterocyclic compounds like Bicyclo[3.2.0]heptan-6-amine has surged, driven by advancements in AI-driven drug design and green chemistry. A common query among chemists is: "How can bicyclic amines improve drug bioavailability?" This compound’s rigid structure may contribute to enhanced molecular stability and target specificity, addressing challenges in neurological therapeutics and enzyme inhibition. Its CAS No. 89894-81-5 serves as a critical identifier for regulatory and safety documentation, ensuring precise communication in global supply chains.

The synthesis of Bicyclo[3.2.0]heptan-6-amine often involves ring-closing metathesis or reductive amination, techniques frequently discussed in high-impact journals. Industry professionals searching for scalable synthetic routes or patent literature for this compound highlight its commercial relevance. Additionally, its potential role in material science, such as polymer crosslinking agents, reflects interdisciplinary applications. Environmental considerations also arise, with users inquiring about biodegradability and eco-friendly alternatives to traditional amine derivatives.

From an SEO perspective, keywords like "bicycloheptane amine synthesis", "CAS 89894-81-5 suppliers", and "bicyclic amine applications" are highly searched, underscoring the need for authoritative content. This compound’s versatility bridges gaps between academic research and industrial innovation, making it a focal point for R&D investment. As computational tools like molecular docking gain traction, Bicyclo[3.2.0]heptan-6-amine may emerge as a candidate for virtual screening campaigns targeting G-protein-coupled receptors (GPCRs).

To conclude, Bicyclo[3.2.0]heptan-6-amine exemplifies the intersection of structural complexity and functional adaptability. Its study not only advances organic methodology but also responds to real-world challenges in healthcare and sustainable technology. Future research may uncover untapped potentials, solidifying its place in the next generation of fine chemicals.